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Compound Name: 4-(2,4-Dichlorophenyl)phenol

Cat. No.: B1330040 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(2,4-Dichlorophenoxy)phenol is a significant chemical compound with diverse applications

spanning agriculture, pharmaceuticals, and industrial manufacturing. This guide provides a

comprehensive technical overview of its synthesis, properties, and key uses, with a focus on

the scientific principles and methodologies relevant to research and development

professionals.

Initially, it is important to clarify the chemical identity of the topic. While the request specified "4-
(2,4-Dichlorophenyl)phenol," the readily available scientific literature and CAS registry

predominantly refer to 4-(2,4-Dichlorophenoxy)phenol. The structural difference is the presence

of an ether linkage in the latter. This guide will focus on the phenoxy compound due to the

wealth of available data.

CAS Number: 40843-73-0 Molecular Formula: C₁₂H₈Cl₂O₂ Molecular Weight: 255.1 g/mol

This molecule is a diaryl ether, a class of compounds known for their chemical stability and

utility as building blocks in organic synthesis. Its chlorinated phenyl rings contribute to its

biological activity and its utility as a precursor in various chemical processes.
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A thorough understanding of the physicochemical properties of 4-(2,4-Dichlorophenoxy)phenol

is fundamental for its application in research and development. These properties influence its

solubility, reactivity, and behavior in biological and environmental systems.

Property Value Reference

CAS Number 40843-73-0 [1]

Molecular Formula C₁₂H₈Cl₂O₂ [1]

Molecular Weight 255.1 g/mol [1]

Appearance
Likely a solid at room

temperature

Inferred from similar

compounds

Solubility

Soluble in ethanol, methanol,

diethyl ether, and aqueous

sodium hydroxide. Slightly

soluble in water.

[2]

Melting Point

56°C to 59°C (for the related

compound 5-Chloro-2-(2,4-

dichlorophenoxy)phenol)

[2]

Synthesis of 4-(2,4-Dichlorophenoxy)phenol
The synthesis of diaryl ethers like 4-(2,4-Dichlorophenoxy)phenol is most commonly achieved

through the Ullmann condensation. This reaction involves the copper-catalyzed coupling of an

aryl halide with a phenol.[3][4]

A plausible synthetic route for 4-(2,4-Dichlorophenoxy)phenol involves the reaction of 2,4-

dichlorophenol with a 4-halophenol in the presence of a copper catalyst and a base.

Experimental Protocol: Ullmann Condensation for 4-(2,4-
Dichlorophenoxy)phenol
Materials:

2,4-Dichlorophenol
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4-Iodophenol (or 4-Bromophenol)

Copper(I) iodide (CuI)

Potassium carbonate (K₂CO₃)

N,N-Dimethylformamide (DMF), anhydrous

Toluene

Hydrochloric acid (HCl), 1 M

Brine (saturated aqueous NaCl solution)

Magnesium sulfate (MgSO₄), anhydrous

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), add 2,4-dichlorophenol (1.0 eq), 4-iodophenol (1.1 eq), potassium carbonate (2.0

eq), and copper(I) iodide (0.1 eq).

Solvent Addition: Add anhydrous DMF to the flask to dissolve the reactants.

Reaction: Heat the reaction mixture to 120-140°C with vigorous stirring. Monitor the reaction

progress by thin-layer chromatography (TLC).
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Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the

mixture with toluene and water.

Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially

with 1 M HCl, water, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by column chromatography on silica gel using a

suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 4-(2,4-

Dichlorophenoxy)phenol.
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Caption: Simplified signaling pathway of herbicidal action for auxin-mimicking compounds.

Fungicidal and Bacteriostatic Activity
The antimicrobial properties of chlorinated phenols are well-documented. They are believed to

disrupt cell membranes and interfere with essential enzyme functions in microorganisms. The

increasing chlorination of phenols has been shown to correlate with increased toxicity,

potentially by interfering with oxidative phosphorylation. [5][6]

Analytical Methods
The detection and quantification of 4-(2,4-Dichlorophenoxy)phenol in various matrices are

crucial for environmental monitoring, quality control, and research. The primary analytical

techniques employed are High-Performance Liquid Chromatography (HPLC) and Gas

Chromatography-Mass Spectrometry (GC-MS). [1][2][6][7][8][9][10][11][12][13]

High-Performance Liquid Chromatography (HPLC)
Principle: HPLC separates components of a mixture based on their differential partitioning

between a stationary phase (the column) and a mobile phase.

Methodology:

Sample Preparation: Extraction from the sample matrix (e.g., water, soil) using a suitable

solvent, followed by clean-up using solid-phase extraction (SPE). [1] 2. Chromatographic

Separation: A reversed-phase C18 column is typically used with a mobile phase consisting

of a mixture of acetonitrile and water, often with an acid modifier like acetic acid. [1][6] 3.

Detection: UV detection is common for phenolic compounds. For higher sensitivity and

selectivity, fluorescence detection after pre- or post-column derivatization can be

employed. [9][11]Mass spectrometry (LC-MS) provides the highest level of sensitivity and

specificity. [1]

Gas Chromatography-Mass Spectrometry (GC-MS)
Principle: GC separates volatile and thermally stable compounds in a gaseous mobile phase.

The separated components are then detected and identified by a mass spectrometer.
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Methodology:

Derivatization: Phenols are often derivatized to increase their volatility and improve their

chromatographic properties. Common derivatizing agents include acetic anhydride or

pentafluorobenzyl bromide (PFBBr). [10][12] 2. Chromatographic Separation: A capillary

column with a non-polar or medium-polarity stationary phase is used.

Detection: The mass spectrometer provides both qualitative (mass spectrum) and

quantitative (ion abundance) information.

Environmental Fate and Toxicology
The environmental persistence and potential toxicity of chlorinated phenols are of significant

concern.

Environmental Fate: 4-(2,4-Dichlorophenoxy)phenol can be degraded in the environment

through biodegradation and photodegradation. [14]However, chlorinated aromatic

compounds can be persistent, and their degradation rates are influenced by environmental

conditions such as nutrient availability. [10][14][15][16]* Toxicology: Chlorophenols are known

to be toxic to aquatic life and can have various adverse health effects in mammals. [17][18]

[19][20]Studies on the related compound 2,4-dichlorophenol have shown it to have low to

moderate acute oral toxicity in animal models. [18]The International Agency for Research on

Cancer (IARC) has classified several chlorophenols as possible human carcinogens (Group

2B). [19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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